1,4-bis(2-ethylhexyl) 2-sulphosuccinate

• CAS No.: 10041-19-7
• Product Name: 1,4-bis(2-ethylhexyl) 2-sulphosuccinate
• Molecular Formula: C20H38O7S
• Molecular Weight: 422.6 g/mol
• IUPAC Name: 1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid
• Standard InChI: InChI=1S/C20H38O7S/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2/h16-18H,5-15H2,1-4H3,(H,23,24,25)
• Standard InChIKey: HNSDLXPSAYFUHK-UHFFFAOYSA-N
• SMILES: CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O
• Canonical SMILES: CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O
• Melting Point: 153-157
• Description: Docusate is an orally available, over-the-counter laxative and stool softener used to treat or prevent constipation. Docusate has not been linked to serum enzyme elevations during therapy or to clinically apparent liver injury with jaundice.; 2-Methylacetophenone, also known as dioctyl sulfosuccinate or docusate hydrogen, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, 2-methylacetophenone is considered to be a fatty ester lipid molecule. 2-Methylacetophenone is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Methylacetophenone has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylacetophenone is primarily located in the cytoplasm and membrane (predicted from logP). 2-Methylacetophenone has a sweet, anisic, and burnt taste.; Docusate, or dioctyl sulfosuccinate, is a stool softener indicated for the treatment of constipation. Docusate acts by increasing the amount of water the stool absorbs in the gut, making the stool softer and easier to pass. Docusate can be orally or rectally administered. Docusate is on the World Health Organization's List of Essential Medicines. However the effectiveness of docusate in treating constipation remains unclear, as several studies report docusate to be no more effective than placebo for increasing the frequency of stool or stool softening. Recently there has been pressure to stop prescribing docusate as it has been identified as an ineffective medicine. Additionally, it does not appear to lessen symptoms associated with constipation such as abdominal cramps. Still docusate is available in over-the-counter products as a common laxative.
• Related CAS: 128-49-4 (calcium salt); 19149-47-4 (magnesium salt); 30673-56-4 (ammonium salt); 577-11-7 (hydrochloride salt)
• Solubility: Soluble
• Synonyms: Aerosol OT; Colace; DEH Na SS; DEH-Na-SS; diethylhexyl sodium sulfosuccinate; Dioctyl Sulfosuccinate; Dioctyl Sulfosuccinate, Sodium; Dioctyl Sulfosuccinates; Dioctyl Sulfosuccinic Acid; Dioctyl Sulfosuccinic Acid, Ammonium Salt; Dioctyl Sulfosuccinic Acid, Barium Salt; Dioctyl Sulfosuccinic Acid, Calcium Salt; Dioctyl Sulfosuccinic Acid, Magnesium Salt; Dioctyl Sulfosuccinic Acid, Potassium Salt; Dioctyl Sulfosuccinic Acid, Sodium Salt; Dioctylsulfosuccinate; Dioctylsulphosuccinate, Sodium; Docusate; Docusate Calcium; Docusate Potassium; Docusate Sodium; DOSS; Sodium Bis(2-ethylhexyl)sulfosuccinate; Sodium Dioctyl Sulfosuccinate; Sodium Dioctylsulphosuccinate; Sodium Sulfosuccinate, Diethylhexyl; Sulfosuccinate, Diethylhexyl Sodium; Sulfosuccinate, Dioctyl; Sulfosuccinates, Dioctyl; Sulfosuccinic Acid bis(2-Ethylhexyl) Este
• PubChem Compound: 11339
• Last Modified: Nov 11 2021